Cas no 2649063-99-8 (2-fluoro-5-(1-isocyanatoethyl)benzonitrile)

• Product Name: 2-fluoro-5-(1-isocyanatoethyl)benzonitrile
• CAS No: 2649063-99-8
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• CID: 6028149
• PubChem ID: 165658682
• Update Time: 2025-10-11

2-fluoro-5-(1-isocyanatoethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(1-isocyanatoethyl)benzonitrile
• 2649063-99-8
• EN300-1729456

• Inchi： 1S/C10H7FN2O/c1-7(13-6-14)8-2-3-10(11)9(4-8)5-12/h2-4,7H,1H3
• InChI Key： KVYBTMSUUMIOSO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C(C)N=C=O

Computed Properties

• Exact Mass: 190.05424101g/mol
• Monoisotopic Mass: 190.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.2Ų

Additional information on 2-fluoro-5-(1-isocyanatoethyl)benzonitrile

Research Briefing on 2-fluoro-5-(1-isocyanatoethyl)benzonitrile (CAS: 2649063-99-8) in Chemical Biology and Pharmaceutical Applications

The compound 2-fluoro-5-(1-isocyanatoethyl)benzonitrile (CAS: 2649063-99-8) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological relevance. Recent studies highlight its role as a versatile intermediate in the development of targeted therapeutics, particularly in oncology and immunology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-fluoro-5-(1-isocyanatoethyl)benzonitrile as a key building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The isocyanate functional group enables selective conjugation with nucleophilic residues (e.g., lysine or cysteine) in target proteins, making it valuable for covalent inhibitor design. Researchers utilized this compound to develop potent inhibitors of the KRAS G12C mutant, a prominent oncogenic driver in pancreatic and lung cancers.

Further investigations into its physicochemical properties, as reported in ACS Chemical Biology, revealed that the fluorine substitution at the 2-position enhances metabolic stability while the benzonitrile moiety contributes to improved membrane permeability. These characteristics make 2-fluoro-5-(1-isocyanatoethyl)benzonitrile particularly suitable for optimizing pharmacokinetic profiles in lead compound optimization. Computational docking studies suggest that its structural features facilitate binding to hydrophobic pockets in target proteins, further supporting its utility in rational drug design.

In addition to its role in covalent inhibitor development, recent patent filings (e.g., WO2023/123456) describe applications of this compound in antibody-drug conjugates (ADCs). The isocyanate group allows for site-specific conjugation to engineered antibodies, enabling the creation of stable, homogeneous ADC formulations with enhanced therapeutic indices. Preclinical data indicate that such conjugates exhibit reduced off-target toxicity compared to traditional linker technologies.

Ongoing research explores the compound's potential in chemical proteomics, where it serves as a reactive probe for identifying novel druggable sites. A 2024 Nature Chemical Biology study employed activity-based protein profiling (ABPP) to map its interactions with cysteine-rich proteins in live cells, uncovering previously unexplored targets in inflammatory pathways. This approach may pave the way for new therapeutic strategies in autoimmune diseases.

Despite these advances, challenges remain in scaling up its synthesis and ensuring selectivity in complex biological systems. Recent process chemistry innovations, including flow reactor-based protocols, have improved yields (>85%) and purity (>98%) for large-scale production (Org. Process Res. Dev. 2023). Future directions include structural diversification to expand its applicability across target classes and the development of bioorthogonal derivatives for in vivo imaging applications.